3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide

• IUPAC Name: 3-[[3,5-bis(trifluoromethyl)benzoyl]amino]-4-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C23H16F6N2O3/c1-34-19-8-7-13(20(32)30-17-5-3-2-4-6-17)11-18(19)31-21(33)14-9-15(22(24,25)26)12-16(10-14)23(27,28)29/h2-12H,1H3,(H,30,32)(H,31,33)
• InChI Key: GESWSAJJYQKKHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)NC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C23H16F6N2O3
• Molecular Weight: 482.4 g/mol

Description

3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide, also known as BTF, is a synthetic compound that has gained significant attention in the field of scientific research. BTF belongs to the class of benzamides and is widely used as a research tool to study various biological processes. In

Mechanism of Action

The mechanism of action of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is not fully understood. However, it is believed that 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide exerts its effects by inhibiting protein kinases. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to inhibit the activity of several protein kinases, including cyclin-dependent kinases and protein kinase C. Additionally, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to inhibit the activity of calcium/calmodulin-dependent protein kinase II.
Biochemical and Physiological Effects:
3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to have several biochemical and physiological effects. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to inhibit the activity of protein kinases, which play a crucial role in various cellular processes. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has also been shown to inhibit the activity of calcium/calmodulin-dependent protein kinase II, which is involved in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has several advantages as a research tool. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a highly specific inhibitor of protein kinases, which makes it an ideal tool for studying the role of protein kinases in various biological processes. Additionally, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to have low toxicity, which makes it a safe research tool. However, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide also has some limitations. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a synthetic compound, which means that it may not accurately reflect the effects of naturally occurring compounds. Additionally, the synthesis of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a complex process, which may limit its availability.

Future Directions

There are several future directions for the research on 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide. One potential direction is to study the role of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide in the regulation of autophagy. Autophagy is a cellular process that plays a crucial role in various physiological processes, including aging and disease. Additionally, future research could focus on the development of more potent and specific inhibitors of protein kinases. Finally, future research could focus on the development of new synthetic methods for the synthesis of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide, which could increase its availability and reduce its cost.
Conclusion:
In conclusion, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a synthetic compound that has gained significant attention in the field of scientific research. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a highly specific inhibitor of protein kinases and has been extensively used as a research tool to study various biological processes. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has several advantages as a research tool, including its specificity and low toxicity. However, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide also has some limitations, including its synthetic nature and the complexity of its synthesis. Future research on 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide could focus on the role of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide in the regulation of autophagy, the development of more potent and specific inhibitors of protein kinases, and the development of new synthetic methods for the synthesis of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide.

Synthesis Methods

The synthesis of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is a complex process that involves several steps. The first step involves the preparation of 3,5-bis(trifluoromethyl)benzoic acid, which is then converted to 3,5-bis(trifluoromethyl)benzoyl chloride. The resulting compound is then reacted with 4-methoxy-N-phenylbenzamide to yield 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide. The purity of the final product is achieved through recrystallization.

Scientific Research Applications

3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been extensively used as a research tool to study various biological processes. One of the primary applications of 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide is in the field of cancer research. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has been used to study the role of protein kinases in various cellular processes. 3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-methoxy-N-phenylbenzamide has also been used to study the role of calcium signaling in the brain.